2-(3-Methoxyphenyl)-4-methyl-5-(6-((naphthalen-1-ylmethyl)thio)pyridazin-3-yl)thiazole

• IUPAC Name: 2-(3-methoxyphenyl)-4-methyl-5-[6-(naphthalen-1-ylmethylsulfanyl)pyridazin-3-yl]-1,3-thiazole
• InChI: InChI=1S/C26H21N3OS2/c1-17-25(32-26(27-17)19-9-6-11-21(15-19)30-2)23-13-14-24(29-28-23)31-16-20-10-5-8-18-7-3-4-12-22(18)20/h3-15H,16H2,1-2H3
• InChI Key: SMMFGAUGJVTRNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=CC=C2)OC)C3=NN=C(C=C3)SCC4=CC=CC5=CC=CC=C54
• Molecular Formula: C26H21N3OS2
• Molecular Weight: 455.6 g/mol

Description

2-(3-Methoxyphenyl)-4-methyl-5-(6-((naphthalen-1-ylmethyl)thio)pyridazin-3-yl)thiazole is a useful research compound. Its molecular formula is C26H21N3OS2 and its molecular weight is 455.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A series of compounds, including aminothiazoles and thiazolylacetonitrile, were synthesized for potential anti-inflammatory applications. These compounds, related to 2-(3-Methoxyphenyl)-4-methyl-5-(6-((naphthalen-1-ylmethyl)thio)pyridazin-3-yl)thiazole, demonstrated notable effects in analgesic and anti-inflammatory studies (Thabet, Helal, Salem, & Abdelaal, 2011).

Antioxidant and Anticancer Activity

Research on derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, closely related to the target compound, showed significant antioxidant activity and anticancer potential. These compounds were found to be particularly effective against certain human cancer cell lines (Tumosienė, Kantminienė, Klevinskas, Petrikaitė, Jonuškienė, & Mickevičius, 2020).

Computational and Pharmacological Evaluation

In another study, heterocyclic novel derivatives, including those structurally similar to the target compound, were evaluated for their potential in toxicity assessment, tumor inhibition, and as antioxidants. These compounds showed promise in various pharmacological actions, including analgesic and anti-inflammatory effects (Faheem, 2018).

Toxicity and Antioxidant Activity

A study focused on pyrazoline derivatives, which share structural features with the target compound, investigated their toxicity and antioxidant activities. This research highlights the potential of these compounds in pharmacological applications (Jasril, Teruna, Aisyah, Nurlaili, & Hendra, 2019).